Cas no 73876-07-0 (Phosphine oxide, (3-chlorophenyl)dimethyl-)

• Product name: Phosphine oxide, (3-chlorophenyl)dimethyl-
• CAS No: 73876-07-0
• MF: C₈H₁₀ClOP
• MW: 188.591162204742
• CID: 4164806
• PubChem ID: 23266282

Phosphine oxide, (3-chlorophenyl)dimethyl- Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide, (3-chlorophenyl)dimethyl-
• 73876-07-0
• SCHEMBL14450166
• 1-chloro-3-(dimethylphosphoryl)benzene
• (3-Chlorophenyl)dimethylphosphine oxide

• Inchi： InChI=1S/C8H10ClOP/c1-11(2,10)8-5-3-4-7(9)6-8/h3-6H,1-2H3
• InChI Key： UAECWYPTKAIWIN-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 188.0157796g/mol
• Monoisotopic Mass: 188.0157796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Phosphine oxide, (3-chlorophenyl)dimethyl-

Phosphine oxide, (3-chlorophenyl)dimethyl- (CAS No. 73876-07-0): A Comprehensive Overview

Phosphine oxide, (3-chlorophenyl)dimethyl-, identified by its CAS number 73876-07-0, is a significant compound in the field of organophosphorus chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific and industrial domains. The presence of a 3-chlorophenyl group and two dimethyl groups imparts distinct reactivity and functionality, making it a valuable intermediate in synthetic chemistry.

The chemical structure of Phosphine oxide, (3-chlorophenyl)dimethyl- consists of a phosphorus atom bonded to two oxygen atoms and two methyl groups, with the third bond occupied by a phenyl ring substituted with a chlorine atom at the third position. This configuration results in a molecule that is both electron-deficient and capable of participating in various types of chemical reactions, including nucleophilic substitution, metal coordination, and catalytic processes.

In recent years, the study of organophosphorus compounds has seen significant advancements, particularly in their role as ligands in coordination chemistry. The (3-chlorophenyl)dimethyl phosphine oxide derivative has been explored as a ligand for transition metals, demonstrating potential in catalytic applications such as cross-coupling reactions and polymerization processes. These reactions are crucial in the synthesis of complex organic molecules, including pharmaceuticals and advanced materials.

One of the most notable applications of Phosphine oxide, (3-chlorophenyl)dimethyl- is in the field of pharmaceutical research. Its ability to act as a ligand has been leveraged in the development of novel catalysts that enhance the efficiency of drug synthesis. For instance, researchers have utilized this compound to develop more effective methods for producing chiral centers in pharmaceutical intermediates, which are essential for creating enantiomerically pure drugs with improved therapeutic outcomes.

The compound's reactivity also makes it a candidate for use in polymer chemistry. The interaction between the phosphine oxide moiety and metal centers can influence the polymerization process, leading to the formation of polymers with tailored properties. These polymers find applications in various sectors, including electronics, where their unique electronic characteristics are highly valued.

Recent studies have also highlighted the role of Phosphine oxide, (3-chlorophenyl)dimethyl- in environmental science. Its stability under various conditions makes it suitable for use as a reference compound in analytical techniques aimed at detecting trace levels of other organophosphorus compounds. This application is particularly important in environmental monitoring, where the presence of such compounds can indicate pollution or contamination.

The synthesis of Phosphine oxide, (3-chlorophenyl)dimethyl- involves multi-step organic transformations that require careful control of reaction conditions. The introduction of the 3-chlorophenyl group and the two dimethyl groups necessitates precise synthetic strategies to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to produce this compound more efficiently, reducing costs and environmental impact.

The industrial significance of this compound cannot be overstated. Its versatility as a ligand and intermediate has led to its incorporation into numerous patents and commercial processes. Companies specializing in fine chemicals and pharmaceuticals have invested heavily in optimizing the production and application of Phosphine oxide, (3-chlorophenyl)dimethyl-, recognizing its potential to drive innovation across multiple industries.

In conclusion, Phosphine oxide, (3-chlorophenyl)dimethyl-, with its CAS number 73876-07-0, represents a cornerstone in modern chemical research. Its unique properties and broad applicability make it an indispensable tool for scientists working in organometallic chemistry, pharmaceutical development, polymer science, and environmental analysis. As research continues to uncover new uses for this compound, its importance is only expected to grow.